Cas no 1999786-94-5 (3-Bromo-2-(4-methylpiperazin-1-yl)aniline)

• Product Name: 3-Bromo-2-(4-methylpiperazin-1-yl)aniline
• CAS No: 1999786-94-5
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• CID: 5056806
• Update Time: 2025-06-14

3-Bromo-2-(4-methylpiperazin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(4-methylpiperazin-1-yl)aniline

• Inchi： 1S/C11H16BrN3/c1-14-5-7-15(8-6-14)11-9(12)3-2-4-10(11)13/h2-4H,5-8,13H2,1H3
• InChI Key： HGIXEDZCYWKBEP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1N1CCN(C)CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 204
• XLogP3: 1.9
• Topological Polar Surface Area: 32.5

Additional information on 3-Bromo-2-(4-methylpiperazin-1-yl)aniline

Comprehensive Overview of 3-Bromo-2-(4-methylpiperazin-1-yl)aniline (CAS No. 1999786-94-5)

3-Bromo-2-(4-methylpiperazin-1-yl)aniline (CAS No. 1999786-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated aniline derivative features a 4-methylpiperazine moiety, which enhances its potential as a building block for drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing kinase inhibitors and GPCR-targeted therapeutics, aligning with current trends in precision medicine.

The compound's molecular structure combines a bromo-substituted aromatic ring with a methylpiperazine group, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing anticancer agents, especially those targeting tyrosine kinase pathways – a hot topic in oncology research. Its CAS number 1999786-94-5 serves as a critical identifier for researchers sourcing high-purity samples for medicinal chemistry applications.

From a synthetic chemistry perspective, 3-Bromo-2-(4-methylpiperazin-1-yl)aniline demonstrates remarkable versatility. Its electron-rich aniline core facilitates palladium-catalyzed cross-coupling reactions, while the methylpiperazine substituent improves solubility – a key consideration in modern druglikeness optimization. These characteristics explain why it frequently appears in patents related to heterocyclic compound synthesis, particularly for CNS-active molecules addressing neurodegenerative diseases.

Analytical data for CAS 1999786-94-5 reveals excellent stability under standard laboratory conditions, with HPLC purity typically exceeding 98%. This makes it suitable for high-throughput screening platforms – a growing demand in AI-driven drug discovery workflows. The compound's molecular weight (270.15 g/mol) and logP value (~2.3) fall within desirable ranges for bioavailability prediction models, explaining its popularity in computational chemistry studies.

Recent advancements in green chemistry have explored eco-friendly synthesis routes for 3-Bromo-2-(4-methylpiperazin-1-yl)aniline, addressing the pharmaceutical industry's sustainability goals. Its regioselective bromination pattern offers advantages over similar compounds when designing fragment-based drug discovery libraries. These developments position it as a compound of interest for researchers working on next-generation therapeutics targeting protein-protein interactions.

Quality control protocols for 1999786-94-5 emphasize rigorous spectroscopic characterization, including 1H/13C NMR and HRMS validation – critical for reproducibility in preclinical research. The compound's crystallographic data has been instrumental in molecular docking studies, particularly for allosteric modulator development – a trending approach in personalized medicine strategies.

In material science applications, the electron-donating properties of the methylpiperazine group in 3-Bromo-2-(4-methylpiperazin-1-yl)aniline have shown promise for developing organic semiconductors. This dual pharmaceutical-material science potential makes it a compelling subject for interdisciplinary research, particularly in bioelectronic interfaces – an emerging field bridging medicine and nanotechnology.

As regulatory agencies emphasize ICH Q3D elemental impurity guidelines, the controlled synthesis of 1999786-94-5 has evolved to meet stringent heavy metal specifications. This compliance enhances its suitability for GMP-grade intermediate production, answering industry demands for quality-by-design approaches in active pharmaceutical ingredient (API) manufacturing.

The future research trajectory for 3-Bromo-2-(4-methylpiperazin-1-yl)aniline includes exploration of its metabolite profiling and potential as a proteolysis targeting chimera (PROTAC) warhead. With the growing focus on targeted protein degradation therapies, this compound's structural modularity positions it as a valuable asset in cutting-edge pharmacotherapy development.